Cas no 860785-08-6 (3-(1,3-benzoxazol-6-yl)-1-phenylurea)

• Product Name: 3-(1,3-benzoxazol-6-yl)-1-phenylurea
• CAS No: 860785-08-6
• MDL: MFCD03617883
• CID: 4661360
• Update Time: 2025-10-12

3-(1,3-benzoxazol-6-yl)-1-phenylurea Chemical and Physical Properties

Names and Identifiers

• N-(1,3-BENZOXAZOL-6-YL)-N'-PHENYLUREA
• 3-(1,3-benzoxazol-6-yl)-1-phenylurea

• MDL： MFCD03617883

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3-(1,3-benzoxazol-6-yl)-1-phenylurea

Comprehensive Overview of 3-(1,3-Benzoxazol-6-yl)-1-phenylurea (CAS No. 860785-08-6): Properties, Applications, and Research Insights

In the realm of organic chemistry and pharmaceutical research, 3-(1,3-benzoxazol-6-yl)-1-phenylurea (CAS No. 860785-08-6) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its benzoxazole and phenylurea moieties, serves as a pivotal intermediate in the synthesis of bioactive molecules. Its molecular formula, C₁₄H₁₁N₃O₂, and precise molecular weight of 253.26 g/mol make it a subject of interest for researchers exploring kinase inhibitors, anticancer agents, and neuroprotective compounds.

The benzoxazole ring system, a key component of this compound, is widely recognized for its role in medicinal chemistry. It is frequently employed in the design of drug candidates targeting inflammation, microbial infections, and metabolic disorders. Recent studies highlight the growing demand for heterocyclic compounds like 3-(1,3-benzoxazol-6-yl)-1-phenylurea, driven by their versatility in modulating biological pathways. For instance, its potential as a tyrosine kinase inhibitor aligns with current trends in precision medicine and targeted therapy, addressing frequent search queries such as "new kinase inhibitors 2024" or "benzoxazole derivatives in cancer treatment."

From a synthetic perspective, CAS No. 860785-08-6 is often synthesized via condensation reactions between 6-aminobenzoxazole and phenyl isocyanate. This method is favored for its high yield and scalability, making the compound accessible for industrial and academic research. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify its purity, a critical factor given its use in high-throughput screening (HTS) assays. Researchers frequently search for "HPLC methods for benzoxazole analysis" or "NMR data of phenylurea derivatives," underscoring the need for detailed technical documentation.

Beyond pharmaceuticals, 3-(1,3-benzoxazol-6-yl)-1-phenylurea has shown promise in material science. Its conjugated system and electron-rich structure make it a candidate for organic semiconductors and fluorescent probes. This dual applicability resonates with the rising interest in "multifunctional organic compounds" and "smart materials for biosensing," topics frequently explored in scientific forums and patent filings.

In conclusion, 3-(1,3-benzoxazol-6-yl)-1-phenylurea (CAS No. 860785-08-6) exemplifies the convergence of medicinal chemistry and advanced materials. Its robust synthetic accessibility, coupled with its diverse biological and physicochemical properties, positions it as a valuable asset for researchers tackling challenges in drug discovery and nanotechnology. As the scientific community continues to investigate its full potential, this compound remains a focal point for innovation.